2-[(2-Methylfuran-3-yl)sulfanyl]-3-(2-methylpropyl)pyrazine

• CAS No.: 61720-50-1
• Molecular Formula: C13H16N2OS
• Molecular Weight: 248.35 g/mol
• IUPAC Name: 2-(2-methylfuran-3-yl)sulfanyl-3-(2-methylpropyl)pyrazine
• InChI: InChI=1S/C13H16N2OS/c1-9(2)8-11-13(15-6-5-14-11)17-12-4-7-16-10(12)3/h4-7,9H,8H2,1-3H3
• InChI Key: MMQVXMDRZPZCIO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CO1)SC2=NC=CN=C2CC(C)C

Description

2-[(2-Methylfuran-3-yl)sulfanyl]-3-(2-methylpropyl)pyrazine is a useful research compound. Its molecular formula is C13H16N2OS and its molecular weight is 248.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a 25 ml round bottom 3 neck flask equipped with magnetic stirrer, Y tube, nitrogen inlet, and reflux condenser with calcium chloride drying tube is placed a solution of 0.15 g (0.0028 moles) of sodium methoxide in 2 ml absolute methyl alcohol. To the sodium methoxide solution, while maintaining the temperature at 22° - 25° C, is added 0.32 g (0.0028 moles) of 2-methyl-3-furan thiol dissolved in 2 ml absolute methanol. The reaction mass is stirred for a period of 10 minutes at 22° - 25° C at which time a solution of 0.43 g (0.0025 moles) of 2-chloro-3-isobutyl-pyrazine in 2 ml absolute methanol is added dropwise over a period of 2 minutes. The reaction mass is then heated to reflux at 65° C under nitrogen and maintained at reflux for a period of 4 hours. At the end of the 4 hour reflux period, the reaction mass is cooled to room temperature. 10 ml of water is added to the reaction mass which is then neutralized to a pH of 5 with dilute hydrochloric acid. Two 7 ml portions of n-hexane are then used to extract the reaction mass. The hexane layers are separated, combined, washed with saturated sodium chloride solution, dried over anhydrous sodium sulfate, and concentrated to a red amber oil weighing 0.51 g. The major material is isolated using GLC techniques (conditions: 8 feet × 1/4inche SE-30 column) and is confirmed by NMR, IR and Mass Spectral Analysis to be a material having the structure: ##SPC15##